Cas no 1797295-05-6 (tert-butyl (4-(5-mercapto-1，3，4-oxadiazol-2-yl)phenyl)carbamate)

• Product Name: tert-butyl (4-(5-mercapto-1，3，4-oxadiazol-2-yl)phenyl)carbamate
• CAS No: 1797295-05-6
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• MDL: MFCD28557364
• CID: 5684907
• PubChem ID: 68013241
• Update Time: 2025-05-20

tert-butyl (4-(5-mercapto-1，3，4-oxadiazol-2-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)phenyl]carbamate
• starbld0015013
• EN300-19481629
• tert-butyl N-[4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenyl]carbamate
• AKOS024254508
• 1797295-05-6
• tert-butylN-[4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenyl]carbamate
• SCHEMBL10033608
• NS-04930
• MFCD28557364
• tert-Butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate
• Carbamic acid, N-[4-(4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl (4-(5-mercapto-1，3，4-oxadiazol-2-yl)phenyl)carbamate

• MDL： MFCD28557364
• Inchi： 1S/C13H15N3O3S/c1-13(2,3)19-11(17)14-9-6-4-8(5-7-9)10-15-16-12(20)18-10/h4-7H,1-3H3,(H,14,17)(H,16,20)
• InChI Key： DYHOFKDCXWEPEC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• pka: 4.37±0.70(Predicted)

tert-butyl (4-(5-mercapto-1，3，4-oxadiazol-2-yl)phenyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (4-(5-mercapto-1，3，4-oxadiazol-2-yl)phenyl)carbamate

Comprehensive Overview of tert-butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate (CAS No. 1797295-05-6)

The compound tert-butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate (CAS No. 1797295-05-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This carbamate derivative, featuring a 1,3,4-oxadiazole core, is particularly notable for its mercapto functional group, which enhances its reactivity and utility in synthetic chemistry. Researchers are increasingly exploring its role as a building block in the development of novel bioactive molecules, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing popularity of tert-butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate is its versatility in medicinal chemistry. The 1,3,4-oxadiazole moiety is known for its broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This has led to a surge in searches for "oxadiazole derivatives in drug discovery" and "carbamate-based therapeutic agents," reflecting the compound's relevance in cutting-edge research. Additionally, its tert-butyl group provides steric protection, improving stability during synthetic transformations, a feature highly valued by chemists.

From a synthetic perspective, the mercapto group in tert-butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate offers a reactive handle for further functionalization. This aligns with the current trend in "click chemistry" and "thiol-ene reactions," which are widely discussed in organic synthesis forums. The compound's ability to participate in cross-coupling reactions and nucleophilic substitutions makes it a valuable intermediate for constructing complex molecular architectures. Its CAS No. 1797295-05-6 is frequently queried in databases by researchers seeking reliable sourcing information.

Beyond its synthetic utility, tert-butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate has also been explored in material science applications. The 1,3,4-oxadiazole ring is a promising scaffold for designing organic electronic materials, such as light-emitting diodes (LEDs) and photovoltaic cells. This connection to "sustainable energy materials" and "green chemistry" has further amplified its visibility in scientific literature and online searches. The compound's structural adaptability allows it to be tailored for specific performance requirements, a feature increasingly demanded in high-tech industries.

In conclusion, tert-butyl (4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl)carbamate (CAS No. 1797295-05-6) represents a multifaceted chemical with significant potential across multiple disciplines. Its combination of a carbamate backbone, oxadiazole heterocycle, and mercapto functionality positions it as a valuable asset in modern research. As interest in "heterocyclic compounds" and "biocompatible materials" continues to rise, this compound is poised to remain a focal point in scientific innovation and industrial applications.